Cas no 1124321-36-3 (3-bromo-8-chloro-2-methylimidazo[1,2-a]pyrazine)

• Product Name: 3-bromo-8-chloro-2-methylimidazo[1,2-a]pyrazine
• CAS No: 1124321-36-3
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• MDL: MFCD22566142
• CID: 4456751
• PubChem ID: 58337123
• Update Time: 2024-11-03

3-bromo-8-chloro-2-methylimidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-8-chloro-2-methylimidazo[1,2-a]pyrazine
• 3-BROMO-8-CHLORO-2-METHYLIMIDAZOL[1,2-A]PYRAZINE;3-bromo-8-chloro-2-methyl-imidazo[1,2-a]pyrazine;
• 3-BroMo-8-chloro-2-MethyliMidazol[1,2-a]pyrazine
• Imidazo[1,2-a]pyrazine, 3-bromo-8-chloro-2-methyl-
• ZUB32136
• DB-165682
• CS-0051444
• NRKMUXRBIBCNJJ-UHFFFAOYSA-N
• SY098033
• AS-34401
• AKOS025290074
• 1124321-36-3
• MFCD22566142
• PB18355
• 3-bromo-8-chloro-2-methyl-imidazo[1,2-a]pyrazine
• SCHEMBL2182410

• MDL： MFCD22566142
• Inchi： 1S/C7H5BrClN3/c1-4-5(8)12-3-2-10-6(9)7(12)11-4/h2-3H,1H3
• InChI Key： NRKMUXRBIBCNJJ-UHFFFAOYSA-N
• SMILES： C12=NC(C)=C(Br)N1C=CN=C2Cl

Computed Properties

• Exact Mass: 244.93600
• Monoisotopic Mass: 244.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19000
• LogP: 2.45360